Cas no 940291-11-2 (Duloxetine Impurity (alpha-Hydroxy))

• Product Name: Duloxetine Impurity (alpha-Hydroxy)
• CAS No: 940291-11-2
• MF: C₁₈H₁₉NOS
• MW: 297.414563417435
• CID: 4557649
• Update Time: 2025-06-08

Duloxetine Impurity (alpha-Hydroxy) Chemical and Physical Properties

Names and Identifiers

• Duloxetine iMpurity (alpha-hydroxy)
• 2-(N-Methyl-propanamine)-3-(2-naphthyl) thiophene
• Duloxetine Impurity (α-Hydroxy)
• Duloxetine Impurity 15 (alpha-Hydroxy)
• Duloxetine Alpha hydroxy Impurity
• 2-(2-(3-(Methylamino)propyl)thiophen-3-yl)naphthalen-1-ol
• Duloxetine Impurity (alpha-Hydroxy)

• Inchi： 1S/C18H19NOS/c1-19-11-4-7-17-15(10-12-21-17)16-9-8-13-5-2-3-6-14(13)18(16)20/h2-3,5-6,8-10,12,19-20H,4,7,11H2,1H3
• InChI Key： XVVSCDRCFQACBR-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC=C2)=CC=C1C1C=CSC=1CCCNC

Additional information on Duloxetine Impurity (alpha-Hydroxy)

Recent Advances in the Analysis and Characterization of Duloxetine Impurity (alpha-Hydroxy) (CAS: 940291-11-2)

In recent years, the pharmaceutical industry has placed increasing emphasis on the identification and control of impurities in active pharmaceutical ingredients (APIs). Among these, Duloxetine Impurity (alpha-Hydroxy) (CAS: 940291-11-2) has garnered significant attention due to its potential impact on the safety and efficacy of duloxetine hydrochloride, a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI). This research brief synthesizes the latest findings on the characterization, analytical methods, and regulatory considerations surrounding this critical impurity.

A study published in the Journal of Pharmaceutical and Biomedical Analysis (2023) employed high-performance liquid chromatography (HPLC) coupled with quadrupole time-of-flight mass spectrometry (Q-TOF-MS) to elucidate the structural properties of Duloxetine Impurity (alpha-Hydroxy). The research confirmed its molecular formula as C18H19NOS and identified it as a process-related impurity formed during the synthesis of duloxetine. The study further highlighted the importance of controlling this impurity to levels below 0.15% as per ICH guidelines, given its potential to affect drug stability.

Recent advancements in analytical techniques have enabled more precise quantification of 940291-11-2. A novel ultra-high-performance liquid chromatography (UHPLC) method developed by Singh et al. (2024) demonstrated superior sensitivity with a detection limit of 0.003% and excellent linearity (R² > 0.999) across the concentration range of 0.01-0.5%. This method has been validated according to ICH Q2(R1) guidelines and shows promise for routine quality control applications in pharmaceutical manufacturing.

The formation mechanism of Duloxetine Impurity (alpha-Hydroxy) has been the subject of recent investigations. Research presented at the 2023 International Symposium on Pharmaceutical Impurities suggested that this impurity primarily arises from the oxidation of duloxetine during storage or manufacturing. The study proposed optimized storage conditions (nitrogen atmosphere, temperature below 25°C) to minimize its formation, with experimental data showing a 60% reduction in impurity generation under these conditions.

From a toxicological perspective, a 2024 in vitro study published in Regulatory Toxicology and Pharmacology evaluated the genotoxic potential of 940291-11-2 using the Ames test and micronucleus assay. The results indicated no significant mutagenic or clastogenic activity at concentrations up to 100 μg/mL, supporting its classification as a Class 3 impurity under ICH M7 guidelines. However, researchers emphasized the need for continued monitoring due to limited long-term exposure data.

The pharmaceutical industry has responded to these findings with improved synthetic routes and purification processes. A patent application (WO2023124567) filed in early 2024 describes a modified crystallization process that reduces Duloxetine Impurity (alpha-Hydroxy) levels by 75% compared to conventional methods. This innovation combines temperature-controlled antisolvent addition with pH optimization, demonstrating the ongoing efforts to enhance duloxetine manufacturing quality.

In conclusion, recent research on Duloxetine Impurity (alpha-Hydroxy) (940291-11-2) has significantly advanced our understanding of its properties, formation mechanisms, and control strategies. The development of sensitive analytical methods and optimized manufacturing processes has enabled better quality assurance for duloxetine products. Future research directions may focus on long-term stability studies and the potential pharmacological activity of this impurity at various concentration levels.